Cas no 1261845-91-3 (3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261845-91-3
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 4983597
• Update Time: 2025-08-05

3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H12F3N/c1-9-3-4-10(2)18-13(9)11-5-7-12(8-6-11)14(15,16)17/h3-8H,1-2H3
• InChI Key： XCZRSIBEVRUJDD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(C)=CC=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 251.09218387 g/mol
• Monoisotopic Mass: 251.09218387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 251.25
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Additional information on 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine

3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine, identified by the CAS number 1261845-91-3, is a compound of significant interest in contemporary chemical research. This pyridine derivative has garnered attention due to its unique structural features and potential applications across various fields.

The molecular structure of 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine comprises a pyridine ring substituted with methyl groups at positions 3 and 6, and a trifluoromethyl-substituted phenyl group at position 2. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable component in synthetic chemistry.

Recent studies have highlighted the role of 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine in drug discovery processes. Its ability to act as a ligand in metalloenzyme models has been extensively explored, offering insights into potential therapeutic applications. Researchers have reported that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases.

In the realm of materials science, 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine has been utilized as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its electron-withdrawing trifluoromethyl group enhances the conjugation within these materials, thereby improving their electronic properties.

The synthesis of CAS No. 1261845-91-3 involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent alkylation steps. Recent advancements in catalytic methods have streamlined this synthesis, making it more efficient and environmentally friendly.

Environmental scientists have also taken an interest in this compound due to its potential role in remediation technologies. Studies suggest that under specific conditions, 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine can facilitate the degradation of persistent organic pollutants through catalytic processes.

In conclusion, CAS No. 1261845-91-3, or 3,6-Dimethyl-2-(4-(trifluoromethyl)phenyl)pyridine, stands out as a versatile compound with diverse applications across multiple disciplines. Its continued exploration promises to unlock further innovations in medicine, materials science, and environmental technology.